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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
2''-O-Coumaroyljuglanin, a flavonoid glycoside, presents a compelling case for further

investigation into its therapeutic potential. As a member of the flavonoid and coumarin classes

of natural compounds, it is positioned at the intersection of well-documented antioxidant, anti-

inflammatory, and anticancer activities. This document provides a comprehensive overview of

the current, albeit limited, understanding of 2''-O-Coumaroyljuglanin, including its chemical

properties and putative biological activities. While specific experimental data on this compound

remains scarce, this guide synthesizes available information and extrapolates potential

mechanisms and therapeutic avenues based on related compounds, offering a foundational

resource for researchers and drug development professionals.

Introduction
2''-O-Coumaroyljuglanin is a natural product identified as a flavone glycoside.[1] It is also

known by its synonym, Kaempferol 3-O-[2''-(E)-p-coumaroyl]-alpha-L-arabinofuranoside.[1]

This compound has been isolated from plant sources such as the herbs of Abies delavayi and

has been noted for its antioxidant activity. The structural combination of a kaempferol glycoside

with a coumaroyl group suggests a potential for multifaceted biological effects, drawing from

the known properties of both flavonoids and coumarins. Flavonoids are widely recognized for

their health benefits, including roles in mitigating cancer, cardiovascular diseases, and

inflammation, largely attributed to their antioxidant properties and modulation of cellular
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signaling pathways. Similarly, coumarins exhibit a broad spectrum of pharmacological activities,

including anti-inflammatory, anticoagulant, and neuroprotective effects.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 2''-O-Coumaroyljuglanin is

fundamental for its development as a therapeutic agent.

Property Value Reference

Synonyms

Kaempferol 3-O-[2''-(E)-p-

coumaroyl]-alpha-L-

arabinofuranoside

[1]

Molecular Formula C29H24O12 [1]

Molecular Weight 564.5 g/mol [1]

Appearance Yellow powder [1]

Purity 97% [1]

Density 1.7±0.0 g/cm3 [1]

Boiling Point 903.5±0.0 °C at 760 mmHg [1]

Potential Therapeutic Uses and Mechanism of
Action
While direct experimental evidence for the therapeutic applications of 2''-O-
Coumaroyljuglanin is not extensively documented, its structural components suggest several

promising areas of investigation.

Antioxidant Activity
The presence of phenolic hydroxyl groups in the kaempferol and coumaric acid moieties

strongly suggests that 2''-O-Coumaroyljuglanin possesses significant antioxidant potential.

Antioxidants are crucial in combating oxidative stress, a key factor in the pathogenesis of

numerous chronic diseases, including cancer and cardiovascular disease. The mechanism
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would likely involve the donation of a hydrogen atom or an electron to neutralize free radicals,

thereby preventing cellular damage.

Anti-inflammatory Effects
Flavonoids and coumarins are known to exert anti-inflammatory effects through various

mechanisms. These include the inhibition of pro-inflammatory enzymes such as

cyclooxygenases (COX) and lipoxygenases (LOX), and the modulation of inflammatory

signaling pathways like the nuclear factor-kappa B (NF-κB) and mitogen-activated protein

kinase (MAPK) pathways. It is plausible that 2''-O-Coumaroyljuglanin shares these

properties.

Anticancer Potential
The anticancer activities of kaempferol and its glycosides are well-documented and involve

mechanisms such as induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis

and metastasis. Coumarins have also been shown to modulate signaling pathways critical for

cancer cell survival and proliferation, such as the PI3K/Akt/mTOR pathway. The combined

structure of 2''-O-Coumaroyljuglanin could therefore offer a synergistic anticancer effect.

Putative Signaling Pathway Involvement
Based on the activities of related flavonoids and coumarins, 2''-O-Coumaroyljuglanin may

modulate key cellular signaling pathways. One potential target is the Notch signaling pathway,

which is involved in cell proliferation, differentiation, and apoptosis, and its dysregulation is

implicated in various diseases, including cancer.

Below is a hypothetical representation of how 2''-O-Coumaroyljuglanin might influence a

generic inflammatory signaling cascade leading to the inhibition of pro-inflammatory gene

expression.
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Hypothetical Anti-inflammatory Signaling Pathway of 2''-O-Coumaroyljuglanin

Extracellular Cell Membrane Cytoplasm

Nucleus

Inflammatory
Stimulus (e.g., LPS)

Toll-like Receptor 4
(TLR4)

IKK Complex

Activates

NF-κB/IκB Complex

Phosphorylates IκB

Active NF-κB

Releases NF-κB

Pro-inflammatory
Gene Expression
(e.g., TNF-α, IL-6)

Promotes
Transcription

2''-O-Coumaroyljuglanin

Inhibits

Click to download full resolution via product page

Caption: Hypothetical inhibition of the NF-κB signaling pathway by 2''-O-Coumaroyljuglanin.
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Experimental Protocols for Future Research
To substantiate the therapeutic potential of 2''-O-Coumaroyljuglanin, a series of well-defined

experiments are necessary. The following outlines a potential experimental workflow.

Experimental Workflow for Investigating 2''-O-Coumaroyljuglanin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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coumaroyljuglanin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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